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Compound of Interest

Compound Name: Scandium nitrate
CAS No.: 16999-21-6
Cat. No.: B178700
Get Quote
. J

To effectively mitigate risk, we must first understand its source. Scandium Nitrate is not an
inert substance; its chemical nature presents several distinct hazards that dictate our handling
procedures.

Oxidizing Hazard

Scandium Nitrate is a potent oxidizing agent.[1] This is not merely a classification; it's a
functional warning. The nitrate moiety (NOs~) can readily donate oxygen atoms, a process that
can initiate or dangerously accelerate the combustion of other materials.

o Causality: The presence of multiple oxygen atoms bonded to a nitrogen atom in the nitrate
ion makes it an effective oxygen donor. When in contact with flammable or combustible
materials—such as paper, wood, organic solvents, or even greasy rags—it can lower their
ignition temperature and significantly increase the intensity of a fire.[2][3] This reaction can
be violent and, in some cases, hypergolic (igniting on contact without an external ignition
source).[3]

Contact and Respiratory Hazards
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Direct contact with Scandium Nitrate, whether in its solid or agueous form, poses a significant
threat to personnel.

o Skin and Eyes: The compound is classified as a skin irritant (Category 2) and a serious eye
irritant (Category 2).[1][4][5] Depending on the concentration and duration of exposure, it can
cause effects ranging from irritation to severe skin burns and permanent eye damage.[6]

o Respiratory System: Inhalation of Scandium Nitrate dust or aerosols can cause respiratory
irritation.[1][4][5] Symptoms may include coughing, sore throat, and shortness of breath.[6]
Long-term exposure to rare earth salts can lead to more chronic conditions.[3]

Instability and Reactivity

Scandium Nitrate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1]
[4] This can alter its physical properties and reactivity. Furthermore, it is incompatible with a
wide range of materials.

e Incompatible Materials: It must be kept separate from reducing agents, combustible
materials, acids, bases, and metals to prevent vigorous and potentially hazardous reactions.

[1]141(6]

Hazard Summary Table

GHS Pictogram Hazard Class Description

May intensify fire; powerful

Flame over Circle Oxidizing Solids (Category 2) o
oxidizer.[1]
Exclamation Mark Skin Irritation (Category 2) Causes skin irritation.[1][4]
) o Causes serious eye irritation.
Exclamation Mark Eye Irritation (Category 2)

[1]14]

) Specific Target Organ Toxicity -  May cause respiratory
Exclamation Mark ) T
Single Exposure (Category 3) irritation.[1][4][5]

Section 2: The Core Protocol - Personal Protective
Equipment (PPE)
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Your PPE is the essential barrier between you and the chemical. Its selection and use must be
deliberate and informed by the hazards identified above.

Engineering Controls: The First Line of Defense

Before any personal equipment is worn, environmental controls must be in place. These are
non-negotiable.

o Ventilation: Always handle Scandium Nitrate, especially the solid powder, inside a certified
chemical fume hood to control dust and potential vapors.[4][6] If a fume hood is not
available, work must be conducted in a well-ventilated area with local exhaust ventilation.[1]

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
and have been recently tested.[2][4] Their proximity is critical for immediate decontamination
in the event of an exposure.

Primary Barrier: Personal Protective Equipment

The following PPE is mandatory for handling Scandium Nitrate.

o Eye and Face Protection: Wear chemical safety goggles that conform to European Standard
EN166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[4] When there is
a significant risk of splashing (e.g., when preparing solutions or handling larger quantities), a
face shield should be worn in addition to goggles.

» Skin and Body Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect them for any signs of
degradation or punctures before each use.[2] Always consult the glove manufacturer's
compatibility chart. Remove gloves using the proper technique to avoid contaminating
your skin.

o Lab Coat: A flame-retardant lab coat is recommended due to the oxidizing nature of the
material. It should be fully buttoned with sleeves rolled down.

o Clothing: Long pants and closed-toe shoes are required.

o Respiratory Protection:
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o ANIOSH/MSHA or European Standard EN 149 approved respirator is necessary when

engineering controls are insufficient, or during emergency situations.[4] For handling the

solid powder outside of a fume hood, a respirator equipped with a particulate filter
(conforming to EN 143) is recommended.[1] A fit test is required before using any tight-
fitting respirator.

PPE Selection Matrix

Task EyelFace Hand Body Respiratory
as
Protection Protection Protection Protection
Transporting ) )
) Safety Glasses Not Required Lab Coat Not Required
Closed Container
Weighing Solid Goggles & Face Chemical- Required if not in
) ) Lab Coat
Powder Shield Resistant Gloves a fume hood
Preparing ) Recommended if
Goggles & Face Chemical- ]
Aqueous } ) Lab Coat, Apron splashing/aeroso
] Shield Resistant Gloves S
Solution lization is likely

Cleaning Small
Spill

Goggles & Face
Shield

Chemical-

Resistant Gloves

Lab Coat

Required

Section 3: Procedural Guidance

Proper procedure minimizes exposure and prevents accidents. The following workflows are
designed to integrate safety into the scientific process.

PPE Donning and Doffing Workflow

The order in which you put on and remove PPE is critical to prevent cross-contamination.

Doffing Sequence (At Exit)

E Donning Sequence (Clean Area)

[1 Lab maD—»E. Respirator (if neededD—»[z, Goggles / Face Shield ] E 2. Goggles / Face Sh\elH’l Lab COaH. Respirator (if needed) Wash Hands Thoroughly
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Caption: PPE Donning and Doffing Sequence.

Operational Plans

e Handling Solid Scandium Nitrate:

o Preparation: Before retrieving the chemical, ensure your fume hood is operational and
your workspace is clear of combustible materials (e.g., paper towels, solvents).

o Weighing: Dispense the powder carefully to avoid creating dust.[7] Use a spatula and
weigh paper or a weighing boat.

o Transfer: If adding to a solvent, do so slowly and with stirring to control any exothermic
reactions.

o Cleanup: Immediately clean any minor dust spills within the fume hood using a damp
cloth. Do not dry sweep.

» Waste Management and Disposal:

o Segregation: All waste contaminated with Scandium Nitrate is considered hazardous
waste.[1] This includes empty containers, gloves, weighing paper, and contaminated
cleaning materials.

o Collection: Keep a dedicated, clearly labeled hazardous waste container in the lab. Never
mix Scandium Nitrate waste with combustible or reactive waste streams.

o Disposal: Dispose of the waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[4][6]

Section 4: Emergency Response Plan

Preparation is key to managing unforeseen events safely and effectively.

In Case of Exposure
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, occasionally lifting the upper and lower eyelids.[4] Remove contact
lenses if it is safe to do so. Seek immediate medical attention.[6]

» Skin Contact: Remove all contaminated clothing immediately.[6] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[4] Seek medical attention if irritation
develops or persists.

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[4] If the person is not breathing, provide artificial respiration. Seek immediate
medical attention.[2]

e Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. If the person is
conscious, have them drink plenty of water. Seek immediate medical attention.[4]

Emergency Spill Response Flowchart
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Caption: Emergency Spill Response Flowchart.
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By adhering to these protocols, you build a foundation of safety that protects you, your
colleagues, and your research. Trust in these procedures is built upon understanding the
reasons behind them and executing them with precision every time.

References

e National Institute of Standards and Technology. (2022). Safety Data Sheet: Scandium,
Standard Solution. [Link]

» Fisher Scientific. (2024). Safety Data Sheet: Scandium(lll) nitrate hydrate. [Link]

e« ROTI®REMETIC. (2014). Safety data sheet: SCANDIUM (I1I)-NITRATE HYDRATE. [Link]
o Vanderbilt University. (n.d.). SDS Scandium. [Link]

e Chemos GmbH & Co.KG. (2023). Safety Data Sheet: Scandium. [Link]

» National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 166818, Scandium nitrate. [Link]

e Matmatch. (n.d.). Scandium Nitrate: A Compound Overview. [Link]

e ESPI Metals. (n.d.). Scandium Powder Safety Data Sheet. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://tsapps.nist.gov/srmext/msds/3148a-MSDS.pdf
https://www.espimetals.com/index.php/msds/914-Scandium%20Powder
https://www.benchchem.com/product/b178700/docs#section-1-hazard-assessment-the-why-behind-the-precautions
https://www.benchchem.com/product/b178700/docs#section-1-hazard-assessment-the-why-behind-the-precautions
https://www.benchchem.com/product/b178700/docs#section-1-hazard-assessment-the-why-behind-the-precautions
https://www.benchchem.com/product/b178700/docs#section-1-hazard-assessment-the-why-behind-the-precautions
https://www.benchchem.com/product/b178700?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

